Cas no 179412-79-4 (Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)-)

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- structure
179412-79-4 structure
Product Name:Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)-
CAS No:179412-79-4
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD01076234
CID:113178
PubChem ID:7022303
Update Time:2025-04-18

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)-
    • (S)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid
    • Boc-D-beta-homovaline
    • Boc-D-β-Leu-OH
    • Boc-D-Asp-OBut
    • Boc-D-AspOtBu
    • Boc-D-β-homovaline
    • Boc-D-β-Homo-Val-OH
    • (Tert-Butoxy)Carbonyl D-β-homovaline
    • (s)-3-(boc-amino)-4-methylpentanoic acid
    • (S)-3-(Boc-amino)-4-methylpentanoic acid, Boc-D-β-Homoval-OH, Boc-D-β-Leucine
    • BOC-D--LEU-OH
    • 179412-79-4
    • J-011448
    • SCHEMBL969077
    • Boc-D-beta-Homoval-OH
    • Boc-D-beta-Leucine
    • AKOS025294753
    • Boc-HoVal-OH
    • DS-9869
    • (S)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoicacid
    • EN300-816473
    • CS-0038510
    • Boc-D-beta-Leu-OH, >=98.0% (TLC)
    • Boc-D-beta-Leu-OH
    • BOC-L--HOMOVALINE
    • (S)-3-tert-Butoxycarbonylamino-4-methyl-pentanoic acid
    • Pentanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)-
    • (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid
    • AC-22101
    • (3S)-4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHYLPENTANOIC ACID
    • MFCD01076234
    • (R)-3-(Boc-amino)-4-methylpentanoic acid
    • MDL： MFCD01076234
    • Inchi： 1S/C11H21NO4/c1-7(2)8(6-9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
    • InChI Key： LUXMZCJCTUATDM-QMMMGPOBSA-N
    • SMILES： O(C(N[C@@H](CC(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 231.14700
  • Monoisotopic Mass: 231.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 75.63000
  • LogP: 2.40130

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Pricemore >>

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Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Production Method

Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)- Related Literature

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